N-(4-isopropylphenyl)-1-(isoquinolin-5-ylsulfonyl)piperidine-4-carboxamide hydrochloride

• IUPAC Name: 1-isoquinolin-5-ylsulfonyl-N-(4-propan-2-ylphenyl)piperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C24H27N3O3S.ClH/c1-17(2)18-6-8-21(9-7-18)26-24(28)19-11-14-27(15-12-19)31(29,30)23-5-3-4-20-16-25-13-10-22(20)23;/h3-10,13,16-17,19H,11-12,14-15H2,1-2H3,(H,26,28);1H
• InChI Key: QOSDLTBDQIRKKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CC4=C3C=CN=C4.Cl
• Molecular Formula: C24H28ClN3O3S
• Molecular Weight: 474.0 g/mol
• CAS No.: 1189921-94-5

Description

N-(4-isopropylphenyl)-1-(isoquinolin-5-ylsulfonyl)piperidine-4-carboxamide hydrochloride is a useful research compound. Its molecular formula is C24H28ClN3O3S and its molecular weight is 474.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

One study detailed the selection of an enantioselective process for the preparation of a CGRP receptor inhibitor, highlighting a convergent, stereoselective, and economical synthesis of the hydrochloride salt of a related compound. This research demonstrates the significance of synthetic approaches in developing receptor antagonists for therapeutic applications (Cann et al., 2012).

Antimicrobial and Anticancer Evaluation

A study on the synthesis, antibacterial, and anticancer evaluation of new heterocyclic compounds, including carboxamides, emphasized the potential therapeutic applications of these compounds. The research found that specific derivatives exhibited potent antibacterial activity against S. aureus and showed broad anticancer activity against various tumor cell lines, suggesting their utility in developing new treatments (Bondock & Gieman, 2015).

Receptor Interaction Studies

Another study focused on the molecular interaction of a specific antagonist with the CB1 cannabinoid receptor, offering insights into the conformational analyses and pharmacophore models for CB1 receptor ligands. This research aids in understanding receptor-ligand interactions, which is crucial for designing receptor-specific drugs (Shim et al., 2002).

Novel Piperidine Derivatives

Research on novel piperidine derivatives assessed for anti-acetylcholinesterase activity revealed the development of compounds with significant potential as antidementia agents. This underscores the importance of piperidine derivatives in addressing neurological conditions by inhibiting specific enzymes (Sugimoto et al., 1990).